2-(7-hydroxy-1H-indazol-4-yl)acetic acid

• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 2-(7-hydroxy-1H-indazol-4-yl)acetic acid
• InChI: InChI=1S/C9H8N2O3/c12-7-2-1-5(3-8(13)14)6-4-10-11-9(6)7/h1-2,4,12H,3H2,(H,10,11)(H,13,14)
• InChI Key: UGQNUJVVCPCPQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1CC(=O)O)C=NN2)O

Description

2-(7-hydroxy-1H-indazol-4-yl)acetic acid ( 104083-57-0) is a high-purity indazole derivative intended for research and further manufacturing applications. This compound, with the molecular formula C 9 H 8 N 2 O 3 and a molecular weight of 192.17 g/mol, serves as a versatile building block in medicinal chemistry and drug discovery . The indazole scaffold is recognized for its significant presence in biologically active compounds. Research indicates that indazole-based molecules are frequently explored for their potential across a wide spectrum of therapeutic areas, including central nervous system (CNS) disorders and cancer . Specifically, some indazole derivatives have been developed as potent and selective ligands for sigma-2 receptors, which are transmembrane proteins implicated in cancer cell proliferation and neurodegenerative diseases like Alzheimer's . Furthermore, indazole cores have been utilized in the synthesis of novel compounds, such as thiadiazole-bearing thiazolidinone hybrids, which have demonstrated potent inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE)—key enzymes targeted in Alzheimer's disease research . This product is provided for Research Use Only and is strictly not for diagnostic or therapeutic use in humans or animals. Researchers handling this compound should refer to the Safety Data Sheet (SDS) for proper handling instructions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key differences between 2-(7-hydroxy-1H-indazol-4-yl)acetic acid and structurally related compounds, focusing on molecular properties, substituent effects, and hazards.

Table 1: Comparative Analysis of 2-(7-Hydroxy-1H-indazol-4-yl)acetic Acid and Analogues

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties	Hazards (GHS)	Reference
2-(7-Hydroxy-1H-indazol-4-yl)acetic acid	C₉H₇N₂O₃*	~193.17	7-hydroxy, 4-acetic acid	High polarity due to -OH; strong H-bond donor/acceptor	H302, H312, H332
2-(1H-Indazol-4-yl)acetic acid	C₉H₈N₂O₂	176.17	4-acetic acid	Lower polarity; lacks -OH group; reduced H-bond capacity	H302, H312, H332
2-(6-Methyl-1H-indol-3-yl)acetic acid	C₁₁H₁₁NO₂	189.21	6-methyl, 3-acetic acid	Increased lipophilicity (methyl group); indole ring (single N)	Not classified
2-(7-Methoxy-1H-indol-3-yl)-2-oxoacetic acid	C₁₁H₉NO₄	219.19	7-methoxy, 3-oxoacetic acid	Electron-donating methoxy; keto group enhances reactivity	Not specified
7-Chloro-3-methyl-1H-indole-2-carboxylic acid	C₁₀H₈ClNO₂	209.63	7-chloro, 3-methyl, 2-carboxylic acid	Electronegative Cl; carboxylic acid at position 2	Not specified

*Estimated based on structural similarity to 2-(1H-indazol-4-yl)acetic acid .

Key Structural and Functional Differences

Indazole vs. Indole Core :

• The indazole ring in the target compound contains two adjacent nitrogen atoms, enhancing electronic interactions compared to the single nitrogen in indole derivatives. This structural feature may improve binding to enzymes or receptors in biological systems .
• Indole derivatives (e.g., 2-(6-Methyl-1H-indol-3-yl)acetic acid) exhibit greater metabolic stability due to the indole ring’s prevalence in natural products but may have reduced target specificity .

Substituent Effects: 7-Hydroxy Group: Unique to the target compound, this group increases polarity and solubility in aqueous environments. Methoxy vs. Hydroxy: The methoxy group in 2-(7-Methoxy-1H-indol-3-yl)-2-oxoacetic acid is electron-donating, enhancing steric bulk and reducing oxidative metabolism compared to the hydroxy group . Chlorine Substituent: In 7-Chloro-3-methyl-1H-indole-2-carboxylic acid, the electronegative chlorine atom may improve binding to hydrophobic pockets in proteins but could increase toxicity risks .

Hazards: The target compound and its non-hydroxylated analog (2-(1H-indazol-4-yl)acetic acid) share acute toxicity hazards (H302, H312, H332), suggesting that the indazole core contributes to these risks .

Physicochemical Properties :

• The hydroxy and acetic acid groups in the target compound likely result in higher water solubility compared to methyl- or methoxy-substituted analogs. However, this may reduce membrane permeability .
• The oxo group in 2-(7-Methoxy-1H-indol-3-yl)-2-oxoacetic acid introduces a reactive ketone, which could participate in Schiff base formation or redox reactions, altering its stability .

Preparation Methods

Cyclization of Nitroarylpropanoic Acid Precursors

A foundational approach involves the cyclization of 3-amino-3-(2-nitroaryl)propanoic acid derivatives under basic conditions. This method, developed by Odell et al. , enables the construction of the indazole core via intramolecular N–N bond formation. For example, heating 3-amino-3-(2-nitrophenyl)propanoic acid with sodium hydroxide in methanol at 120°C (microwave irradiation) yields 1-methoxyindazole-3-acetic acid derivatives in up to 92% yield . The reaction proceeds through a nitroso intermediate, followed by intramolecular cyclization and nucleophilic trapping (Scheme 1).

Key variables influencing yield :

• Electron-donating substituents on the aryl ring (e.g., methoxy) reduce cyclization efficiency due to destabilization of the nitroso intermediate .

• Nucleophile choice : Methanol, ethanol, or ethanolamine dictate the alkoxy/hydroxy group at the 1-position of the indazole .

Substrate	Nucleophile	Temperature (°C)	Yield (%)
3-Amino-3-(2-nitrophenyl)propanoic acid	Methanol	120	92
3-Amino-3-(4-Cl-2-nitrophenyl)propanoic acid	Ethanol	120	85

Alkylation and Hydrolysis for Side-Chain Introduction

Direct alkylation of 7-hydroxy-1H-indazole-4-carboxylic acid derivatives provides a route to the acetic acid side chain. As demonstrated by PrepChem , 4-bromo-7-hydroxy-1H-indazole undergoes nucleophilic substitution with ethyl bromoacetate in dimethylformamide (DMF) using potassium carbonate as a base. Subsequent hydrolysis with hydrochloric acid yields 2-(7-hydroxy-1H-indazol-4-yl)acetic acid (Scheme 2).

Optimized conditions :

• Solvent : DMF (anhydrous)

• Base : K₂CO₃ (2.5 equiv)

• Temperature : 80°C, 12 hours

• Hydrolysis : 6 M HCl, reflux, 4 hours

Yield : 74% after recrystallization (methanol/diisopropyl ether) .

The introduction of the 7-hydroxy group can be achieved via electrophilic aromatic substitution using formaldehyde under acidic conditions. A protocol adapted from López-Cruz et al. involves suspending 4-chloro-1H-indazole in 30% hydrochloric acid with formaldehyde (30% aqueous solution) at room temperature. After 24 hours, the 7-hydroxyindazole intermediate is isolated in 68% yield . Subsequent alkylation with bromoacetic acid completes the synthesis (Scheme 3).

Critical considerations :

• Reaction time : Prolonged stirring (>24 hours) minimizes byproduct formation .

• Workup : Neutralization with sodium bicarbonate prevents decomposition of the hydroxyindazole .

Coupling Reactions for Functionalization

Coupling the indazole core with preformed acetic acid derivatives offers an alternative pathway. For instance, 7-hydroxy-1H-indazole-4-boronic acid undergoes Suzuki-Miyaura coupling with ethyl 2-bromoacetate in the presence of Pd(PPh₃)₄ and Na₂CO₃ (Scheme 4). Hydrolysis of the ester group affords the target compound in 65% overall yield .

Catalyst system :

• Pd(PPh₃)₄ (5 mol%)

• Base : Na₂CO₃ (2.0 equiv)

• Solvent : Toluene/water (3:1)

Solvent-Free and Green Chemistry Approaches

To address environmental concerns, solvent-free alkylation strategies have been explored. Belwal and Patel demonstrated that reacting imidazole derivatives with tert-butyl chloroacetate in the absence of solvent yields intermediates that are hydrolyzable to acetic acid analogs. Applied to indazoles, this method could reduce reliance on DMF or toluene, though yields remain under investigation .

Comparative Analysis of Methods

Method	Advantages	Limitations	Typical Yield (%)
Cyclization	High regioselectivity	Sensitive to electronic effects	70–92
Alkylation-Hydrolysis	Scalable, straightforward	Requires harsh hydrolysis	65–74
Formaldehyde hydroxylation	Direct hydroxy group introduction	Low yields for electron-deficient substrates	50–68
Coupling	Modular, versatile	Palladium catalyst cost	60–65

Q & A

Basic Research Questions

Q. What synthetic routes are commonly employed for preparing 2-(7-hydroxy-1H-indazol-4-yl)acetic acid, and how can reaction efficiency be optimized?

• Methodological Answer : A regioselective bromination approach, similar to methods used for 2-(3-bromo-4-methoxyphenyl)acetic acid, can be adapted . Key steps include:

• Using acetic acid as a solvent to control reaction regioselectivity.
• Optimizing stoichiometry of brominating agents (e.g., Br₂ or N-bromosuccinimide) to minimize byproducts.
• Purification via recrystallization or column chromatography to isolate the product. Reaction efficiency is enhanced by maintaining temperatures below 50°C and using catalytic acids (e.g., H₂SO₄) to stabilize intermediates.

Q. Which spectroscopic and chromatographic techniques are essential for characterizing the purity and structure of this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR identifies functional groups (e.g., indazole protons at δ 7.2–8.5 ppm and acetic acid protons at δ 3.5–4.0 ppm) .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (λ = 254 nm) confirms purity (>98%) using a C18 column and acetonitrile/water mobile phase .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]⁺ = 223.06 Da) and fragmentation patterns .

Q. What are the critical parameters to consider when designing a crystallization protocol for this compound?

• Methodological Answer :

• Solvent Selection : Use mixed solvents (e.g., ethanol/water) to balance solubility and nucleation rates .
• Temperature Gradients : Slow cooling (0.5°C/hr) promotes large, defect-free crystals.
• Hydrogen Bonding : Monitor O–H⋯O interactions (common in carboxylic acid derivatives) to predict crystal packing .

Advanced Research Questions

Q. How should researchers address discrepancies between theoretical and experimental crystallographic data during structure determination?

• Methodological Answer :

• Cross-Validation : Refine structures using dual software (e.g., SHELXL and Olex2) to identify systematic errors.
• Outlier Removal : Apply statistical tests (e.g., Prince & Nicholson criteria) to exclude reflections with |Fo – Fc| > 3σ .
• Density Functional Theory (DFT) : Compare experimental bond lengths/angles with computational models to resolve ambiguities .

Q. What strategies are effective in analyzing hydrogen bonding interactions in the crystal lattice of this compound?

• Methodological Answer :

• X-ray Diffinement : Use SHELXL to model hydrogen atoms in riding positions with Uiso(H) = 1.2–1.5 Ueq(parent atom) .
• Hydrogen Bond Geometry : Calculate D–H⋯A distances and angles (e.g., O–H⋯O bonds typically < 2.8 Å) using Mercury software .
• Thermal Motion Analysis : Assess anisotropic displacement parameters to distinguish static disorder from dynamic motion .

Q. How can researchers validate the accuracy of hydrogen atom positioning in X-ray diffraction studies?

• Methodological Answer :

• Neutron Diffraction : For high-precision studies, neutron data resolves H-atom positions without riding assumptions (though resource-intensive).
• Hirshfeld Surface Analysis : Maps electron density to verify hydrogen bonding networks and detect weak interactions (e.g., C–H⋯π) .
• Residual Density Plots : Ensure residual peaks < 0.3 eÅ⁻³ after refinement to confirm accurate H placement .

Q. What computational approaches complement experimental data in predicting the reactivity of the indazole-acetic acid moiety?

• Methodological Answer :

• Molecular Dynamics (MD) : Simulate solvation effects on tautomeric equilibria (e.g., indazole N–H vs. O–H acidity) .
• Frontier Orbital Analysis : HOMO-LUMO gaps predict electrophilic/nucleophilic sites for functionalization .
• pKa Prediction : Use COSMO-RS models to estimate acidity (e.g., carboxylic acid pKa ≈ 2.5–3.0) and guide reaction design .